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Introduction

Peptide 234CM is a novel synthetic long peptide (SLP) engineered for enhanced uptake and
presentation by dendritic cells (DCs), the most potent antigen-presenting cells (APCs) of the
immune system.[1] Derived from a proprietary tumor-associated antigen, Peptide 234CM is
designed to be processed through both MHC class | and class Il pathways, making it a
powerful tool for inducing robust and specific CD8+ cytotoxic T-lymphocyte (CTL) and CD4+
helper T-cell responses against tumor cells.[2][3] The use of SLPs like Peptide 234CM is a
promising strategy in cancer vaccine development, as they require processing by professional
APCs, which can lead to a more potent and durable anti-tumor immunity compared to short
peptides.[2][4][5]

Mechanism of Action

Synthetic long peptides are efficiently internalized by dendritic cells.[2] Once inside the DC,
Peptide 234CM is processed by cellular machinery. A portion of the peptide is directed to the
endolysosomal pathway for loading onto MHC class Il molecules, which are crucial for
activating CD4+ helper T-cells. Concurrently, the peptide undergoes a process known as cross-
presentation, where it is translocated from the endosome into the cytoplasm.[6][7] In the
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cytoplasm, it is processed by the proteasome, and the resulting shorter peptide fragments are
transported into the endoplasmic reticulum via the Transporter associated with Antigen
Processing (TAP).[6] These fragments are then loaded onto MHC class | molecules and
presented on the DC surface to activate tumor-specific CD8+ cytotoxic T-cells.[2] This dual
activation of both CD4+ and CD8+ T-cells is critical for a comprehensive and effective anti-

tumor immune response.[3]
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(e.g., using CD14+ selection)

'

2. Differentiate Monocytes into
immature Dendritic Cells (iDCs)
(using GM-CSF and IL-4)

3. Pulse iDCs with Peptide 234CM

& Maturation Stimuli (e.g., TNF-a)
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(Flow Cytometry for CD80, CD83, CD86) B. Co-culture with Autologous T-Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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